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Introduction
Bemotrizinol, also known by its chemical name Bis-Ethylhexyloxyphenol Methoxyphenyl

Triazine, is a high-performance, oil-soluble, broad-spectrum ultraviolet (UV) filter.[1][2]

Marketed under trade names such as Tinosorb S and Escalol S, it is a new-generation

sunscreen agent specifically designed for high Sun Protection Factor (SPF) and effective UVA

protection.[1][3] Its chemical structure, a triazine derivative, is responsible for its exceptional

photostability and its ability to absorb a wide range of UV radiation, covering both UVA and

UVB spectra.[4][5] This attribute not only ensures its own efficacy upon sun exposure but also

helps to stabilize other less photostable UV filters, such as avobenzone, when used in

combination.[5][6] Recently, the U.S. Food and Drug Administration (FDA) has proposed the

approval of bemotrizinol as an active ingredient in over-the-counter sunscreens, a move that

would make it the first new sunscreen ingredient to be introduced to the U.S. market in

decades.[7][8]

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of Bemotrizinol.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name
2,2'-[6-(4-Methoxyphenyl)-1,3,5-triazine-2,4-

diyl]bis{5-[(2-ethylhexyl)oxy]phenol}[2]

CAS Number 187393-00-6[1]

Synonyms
Tinosorb S, Bis-ethylhexyloxyphenol

Methoxyphenyl Triazine, BEMT[1]

Molecular Formula C₃₈H₄₉N₃O₅[1]

InChI Key XVAMCHGMPYWHNL-UHFFFAOYSA-N[1]

Table 2: Molecular and Physical Properties
Property Value

Molecular Weight 627.8 g/mol [1]

Appearance Light yellow to yellow powder[4]

Melting Point 80-85 °C[9][10]

Boiling Point >400 °C[1]

Density 1.109 ± 0.06 g/cm³ (Predicted)[9][10]

pKa 8.08 ± 0.40 (Predicted)[9][10]

LogP 10.4 (XLogP3-AA)[11]

Table 3: Solubility Data
Solvent Solubility

Water Insoluble[1][11]

Oils (Cosmetic) Soluble[1][5]

Chloroform Slightly Soluble[9][10]

Ethyl Acetate Slightly Soluble[9][10]

Alkyl Benzoate 10 g is soluble in 30 g of the solvent[6]
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Table 4: Spectroscopic Data
Parameter Wavelength (nm)

UVB Absorption Maximum (λmax) 310[4]

UVA Absorption Maximum (λmax) 340-345[4][12]

Absorption Range 280-400[1]

Experimental Protocols
Detailed methodologies for the determination of key physical and chemical properties of

Bemotrizinol are outlined below.

Determination of Melting Point
The melting point of Bemotrizinol can be determined using the capillary method with a melting

point apparatus.

Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer.

Procedure:

A small, finely powdered sample of Bemotrizinol is packed into a capillary tube to a

height of 2-3 mm.[13]

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate of 10-20 °C per minute initially.

Within 20 °C of the expected melting point, the heating rate is reduced to 1-2 °C per

minute to ensure accuracy.

The temperature at which the first drop of liquid appears is recorded as the start of the

melting range, and the temperature at which the entire sample becomes liquid is the end

of the range.

Determination of UV-Visible Absorption Spectrum
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The UV-Visible absorption spectrum of Bemotrizinol is determined using a UV-Vis

spectrophotometer to identify its maximum absorption wavelengths (λmax).

Apparatus: UV-Vis spectrophotometer, quartz cuvettes, analytical balance, volumetric flasks.

Procedure:

A standard stock solution of Bemotrizinol is prepared by accurately weighing the

compound and dissolving it in a suitable organic solvent (e.g., ethanol or propan-2-ol) in a

volumetric flask.[4][14]

Serial dilutions are made to prepare working solutions of known concentrations.

The spectrophotometer is calibrated using the solvent as a blank.

The absorbance of each working solution is measured across the UV spectrum (typically

200-400 nm).[14]

A plot of absorbance versus wavelength is generated to determine the λmax values in the

UVA and UVB regions.[15]

In Vitro Photostability Assessment
This protocol assesses the stability of Bemotrizinol upon exposure to UV radiation.

Apparatus: UV-Vis spectrophotometer with an integrating sphere, solar simulator,

polymethylmethacrylate (PMMA) plates.[2]

Procedure:

A thin film of a sunscreen formulation containing Bemotrizinol is applied to a PMMA plate

at a concentration of 1.0 mg/cm².[2]

The initial absorbance spectrum (290-400 nm) of the film is measured using the

spectrophotometer.[1]

The plate is then exposed to a controlled dose of UV radiation from a solar simulator.[1][2]
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After irradiation, the absorbance spectrum is measured again.[1]

The photostability is determined by comparing the pre- and post-irradiation spectra. A

minimal change in the absorbance curve indicates high photostability.[1] Bemotrizinol is
considered highly photostable, with 98.4% remaining intact even after exposure to 50

Minimal Erythemal Doses (MEDs).[2]

In Vitro Skin Permeation Test (IVPT)
The IVPT is used to assess the extent and rate of Bemotrizinol's penetration through the skin.

Apparatus: Franz diffusion cells, human or animal skin membrane, receptor fluid, analytical

instrumentation (e.g., HPLC).[3][16]

Procedure:

A section of skin is mounted on a Franz diffusion cell, separating the donor and receptor

compartments.[17]

A formulation containing Bemotrizinol is applied to the outer surface of the skin (stratum

corneum).[16]

The receptor compartment is filled with a fluid that mimics physiological conditions and is

maintained at a constant temperature (32°C).[16]

At predetermined time intervals, samples are withdrawn from the receptor fluid and

analyzed for the concentration of Bemotrizinol using a validated analytical method like

HPLC.[16]

This data is used to determine the rate of skin permeation. Studies have shown that

Bemotrizinol has very low absorption through the skin.[7][8]

Mechanism of Action and Experimental Workflows
Mechanism of UV Protection
Bemotrizinol functions by absorbing high-energy UVA and UVB radiation and converting it into

lower-energy heat, thereby preventing the UV rays from penetrating the skin and causing
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cellular damage.[1] This process inhibits the formation of reactive oxygen species (free

radicals) that are induced by UV radiation and contribute to skin aging and the risk of skin

cancer.[1][5]
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Caption: Mechanism of UV protection by Bemotrizinol.

Experimental Workflow for Safety and Efficacy
Assessment
The safety and efficacy of a new sunscreen active ingredient like Bemotrizinol are evaluated

through a series of in vitro and clinical trials. A key clinical study is the Maximal Usage Trial

(MUsT), which assesses the systemic absorption of the ingredient under conditions of maximal

use.[8][10]
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Caption: Workflow for safety and efficacy assessment of Bemotrizinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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